N-(1-(1-allyl-1H-benzo[d]imidazol-2-yl)ethyl)-3,4-dimethoxybenzamide

• IUPAC Name: 3,4-dimethoxy-N-[1-(1-prop-2-enylbenzimidazol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C21H23N3O3/c1-5-12-24-17-9-7-6-8-16(17)23-20(24)14(2)22-21(25)15-10-11-18(26-3)19(13-15)27-4/h5-11,13-14H,1,12H2,2-4H3,(H,22,25)
• InChI Key: YXDBITPMJHLGNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1CC=C)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthesis of benzo[d]imidazole derivatives often involves the reaction of o-phenylenediamine with a carboxylic acid. Other methods include the condensation of aldehydes with o-phenylenediamine.

Molecular Structure Analysis

Benzo[d]imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzo[d]imidazole and its derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

Benzo[d]imidazole is an amphoteric compound, meaning it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties . The interaction with these targets leads to changes in cellular processes, which result in the observed biological activities.

Biochemical Pathways

Imidazole derivatives are known to affect a variety of biochemical pathways due to their broad range of biological activities . These pathways and their downstream effects would depend on the specific biological activity exhibited by the compound.

Result of Action

Given the broad range of biological activities exhibited by imidazole derivatives , the effects could range from changes in cellular processes to alterations in the expression of certain genes.

Safety and Hazards

The safety and hazards of benzo[d]imidazole derivatives depend on their specific chemical structure. Some derivatives are used as drugs and have been tested for safety in humans.

Future Directions

Benzo[d]imidazole and its derivatives have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. Future research may focus on the synthesis of new benzo[d]imidazole derivatives and the exploration of their biological activities.